1-Cyclooctyloxy-2,2,6,6-tetramethylpiperidin-4-ol
Cat. No. B8558105
M. Wt: 283.4 g/mol
InChI Key: PPFNUWCWYFFMSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07390904B2
Procedure details
The title compound is prepared from 1-oxyl-2,2,6,6-tetramethylpiperidin-4-ol and cyclooctane following a procedure to that of Example 5.
Name
Identifiers
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REACTION_CXSMILES
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[OH:1][N:2]1[C:7]([CH3:9])([CH3:8])[CH2:6][CH:5]([OH:10])[CH2:4][C:3]1([CH3:12])[CH3:11].[CH2:13]1[CH2:20][CH2:19][CH2:18][CH2:17][CH2:16][CH2:15][CH2:14]1>>[CH:13]1([O:1][N:2]2[C:7]([CH3:8])([CH3:9])[CH2:6][CH:5]([OH:10])[CH2:4][C:3]2([CH3:12])[CH3:11])[CH2:20][CH2:19][CH2:18][CH2:17][CH2:16][CH2:15][CH2:14]1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
|
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Smiles
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ON1C(CC(CC1(C)C)O)(C)C
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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C1CCCCCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C1(CCCCCCC1)ON1C(CC(CC1(C)C)O)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
